2,4-Dichloro-5,7-dihydrothieno[3,4-D]pyrimidine

• IUPAC Name: 2,4-dichloro-5,7-dihydrothieno[3,4-d]pyrimidine
• InChI: InChI=1S/C6H4Cl2N2S/c7-5-3-1-11-2-4(3)9-6(8)10-5/h1-2H2
• InChI Key: YSADLUWHNVZEJK-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(CS1)N=C(N=C2Cl)Cl
• Molecular Formula: C6H4Cl2N2S
• DSSTOX Substance ID: DTXSID201244726
• Molecular Weight: 207.08 g/mol
• CAS RN: 74901-71-6

Description

2,4-Dichloro-5,7-dihydrothieno[3,4-D]pyrimidine is a chemical compound with the molecular formula C6H4Cl2N2S and a molecular weight of 207.08. It is a solid substance.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H4Cl2N2S/c7-5-3-1-11-2-4(3)9-6(8)10-5/h1-2H2. This code provides a specific identifier for the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a solid substance. It should be stored in a refrigerator.

Scientific Research Applications

Antifungal Activities

2,4-Dichloro-5,7-dihydrothieno[3,4-d]pyrimidine derivatives have been synthesized and evaluated for their antifungal properties. These compounds, particularly the 4-alkylamino- and 4-arylaminothieno[2,3-d]pyrimidines, exhibited significant antifungal activity against various plant pathogens like Piricularia oryzae, Rice blast, Sheath blight, and Cucumber powdery mildew in pot tests (Konno et al., 1989).

Synthesis of Anticancer Drug Intermediates

This compound serves as an important intermediate in the synthesis of small molecule anticancer drugs. A rapid synthetic method was established for compounds including 2,4-dichloro-6-(3-nitrophenoxy) pyrimidine, with a total yield of 42.4%, highlighting its role in drug development (Zhou et al., 2019).

Potential Therapeutic Agents for Type 2 Diabetes

Fused-pyrimidine derivatives, including 5,7-dihydrothieno[3,4-d]pyrimidine 6,6-dioxide, have been identified as potent and orally active GPR119 agonists. These compounds show promise as therapeutic agents for treating type 2 diabetes mellitus, with one particular compound showing extremely potent agonistic activity and improved glucose tolerance in mice (Negoro et al., 2012).

Synthesis of Novel Pyrimidine Derivatives

Innovative synthetic routes have been developed for creating dissymmetric 2,4-di(het)aryl-pyrido[3,2-d]pyrimidines and other bis-functionalized pyrimidine series. These compounds are synthesized from 2,4-dichloro- and 2-chloro-4-isopropylsulfanyl-pyrido[3,2-d]pyrimidine, demonstrating the versatility of the pyrimidine scaffold in generating functionally diverse molecules (Tikad et al., 2007).

Development of Potent Dual Inhibitors

This compound derivatives have been synthesized as potential dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These compounds, particularly N-{4-[(2-Amino-6-methyl-4-oxo-3,4-dihydrothieno[2,3- d]pyrimidin-5-yl)sulfanyl]benzoyl}-L-glutamic acid, have shown potent inhibitory activity against human TS and DHFR, indicating potential use in cancer treatment (Gangjee et al., 2008).

Antimicrobial Activities

Novel derivatives of this compound have demonstrated significant antimicrobial activity. In particular, the series of novel derivatives of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides exhibited higher activity than reference drugs against strains of Proteus vulgaris and Pseudomonas aeruginosa, suggesting their potential as antimicrobial agents (Kolisnyk et al., 2015).

Synthesis of Radioprotective and Antitumor Compounds

Thieno[2,3-d]pyrimidine derivatives containing amino acids and imidazoles have been synthesized, with some showing promising radioprotective and antitumor activities. These compounds, developed from 4-chloro-5,6-dimethylthieno[2,3-d]pyrimidine, indicate the potential of thieno[2,3-d]pyrimidine moiety in the development of cancer treatment and radioprotection strategies (Alqasoumi et al., 2009).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335. The precautionary statements are P261, P280, P301, P301, P302, P305, P312, P338, P351, P352. These statements indicate that the compound may be harmful if swallowed, may cause skin and eye irritation, and may cause respiratory irritation.